N-(2-(Phenylcarbonyl)phenyl)(phenylcyclopentyl)formamide

• IUPAC Name: N-(2-benzoylphenyl)-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C25H23NO2/c27-23(19-11-3-1-4-12-19)21-15-7-8-16-22(21)26-24(28)25(17-9-10-18-25)20-13-5-2-6-14-20/h1-8,11-16H,9-10,17-18H2,(H,26,28)
• InChI Key: YBTNCNBKONXGBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)C4=CC=CC=C4
• Molecular Formula: C25H23NO2
• Molecular Weight: 369.5 g/mol

Description

“N-(2-(Phenylcarbonyl)phenyl)(phenylcyclopentyl)formamide” is a chemical compound with the CAS number 1022128-17-1. It is also known by other names such as “N-(2-benzoylphenyl)-1-phenylcyclopentane-1-carboxamide” and "Cyclopentanecarboxamide, N-(2-benzoylphenyl)-1-phenyl-".

Molecular Structure Analysis

The molecular formula of this compound is C25H23NO2. Its molecular weight is 369.46.

Scientific Research Applications

Conformational Analysis in Peptides

• Research has explored the stable conformations of formamide and its derivatives in the context of peptide modeling. This includes the computation of stable conformations of glycine and N-methyl-N-acetyl-aminoacidamides of various amino acids, aligning with experimental results in unpolar solvents (Walther, 1987).

Catalyst in Chemical Synthesis

• Copper catalysis has been used for the selective N-methylation or N-formylation of amines with CO2 and phenylsilane. The choice of ligand, such as DPPB or Ph2CyP, can switch between N-methylation and N-formylation (Li et al., 2018).
• Palladium-catalyzed aminocarbonylation of aryl halides using N-substituted formamides avoids the need for toxic carbon monoxide gas, expanding the potential for safer synthetic methods (Sawant et al., 2011).

Molecular Docking and Crystal Structure Analysis

• Molecular docking studies have been conducted on formamide derivatives to understand their interactions with different receptors, providing insights into structure-function relationships crucial in drug design (Malek et al., 2020).

Green Chemistry Applications

• Formamides have been synthesized using CO2 as a carbon source, demonstrating the potential for more environmentally friendly chemical processes (Liu et al., 2017).

Synthesis of Organic Compounds

• N-Formylmorpholine, a formamide derivative, has been synthesized as a green solvent for the synthesis of various organic compounds, emphasizing its role in sustainable chemistry (Ghasemi, 2018).

Lewis Acid Catalysis in Organic Synthesis

• Chiral formamides have been explored as Lewis base catalysts in asymmetric synthesis, contributing to the development of more efficient and selective synthetic methodologies (Iseki et al., 1998).